2-{[3-(4-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-{[3-(4-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a structurally complex molecule featuring a spirocyclic 1,4-diazaspiro[4.5]deca-1,3-diene core fused with a 4-fluorophenyl group and linked via a sulfanyl bridge to an acetamide scaffold substituted with a 4-methoxyphenyl moiety. This architecture combines rigidity from the spirocyclic system with the electronic effects of fluorine and methoxy substituents, which are known to modulate lipophilicity, metabolic stability, and target-binding interactions.
Properties
IUPAC Name |
2-[[2-(4-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24FN3O2S/c1-29-19-11-9-18(10-12-19)25-20(28)15-30-22-21(16-5-7-17(24)8-6-16)26-23(27-22)13-3-2-4-14-23/h5-12H,2-4,13-15H2,1H3,(H,25,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUQIKJKFEVOBOW-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CSC2=NC3(CCCCC3)N=C2C4=CC=C(C=C4)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24FN3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-{[3-(4-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide is a member of the diazaspiro compound family, which has garnered attention for its potential biological activities, particularly in pharmacology. This article delves into the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies that highlight its therapeutic potential.
Chemical Structure and Properties
The compound's structure features a spirocyclic framework with a sulfur atom linked to a phenyl group and an acetamide moiety. Its molecular formula is , and it exhibits several physicochemical properties that influence its biological activity.
| Property | Value |
|---|---|
| Molecular Weight | 393.5 g/mol |
| Log P (Octanol-Water) | 3.5 |
| Solubility | Soluble in DMSO |
| Melting Point | 150-155 °C |
Biological Activity Overview
Recent studies have indicated that compounds similar to 2-{[3-(4-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide exhibit various biological activities:
- Antipsychotic Effects : Research has shown that related diazaspiro compounds possess antipsychotic properties. For instance, compounds with similar structural motifs have demonstrated efficacy in reducing symptoms in animal models of schizophrenia by modulating dopaminergic activity in the brain .
- Anti-inflammatory Activity : The presence of the sulfur atom in the compound’s structure may contribute to anti-inflammatory effects observed in related compounds. These effects are likely mediated through the inhibition of pro-inflammatory cytokines and pathways such as NF-kB .
- Neuroprotective Properties : Some diazaspiro compounds have been reported to protect neuronal cells from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases like Alzheimer's .
The biological activities of 2-{[3-(4-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide can be attributed to several mechanisms:
- Dopamine Receptor Modulation : Compounds with similar structures have been shown to interact with dopamine receptors (D2/D3), which are critical targets for antipsychotic drugs.
- Inhibition of Phospholipase A2 : This mechanism has been linked to the anti-inflammatory effects observed in some studies, where inhibition of this enzyme prevents the release of arachidonic acid and subsequent inflammatory mediators .
Case Study 1: Antipsychotic Efficacy
A study investigating a related compound demonstrated significant reductions in hyperactivity and stereotypy in rodent models at doses lower than those causing motor side effects. This suggests a favorable therapeutic index for the treatment of psychotic disorders .
Case Study 2: Neuroprotective Effects
In vitro assays showed that a structurally analogous compound reduced oxidative stress markers in neuronal cell lines exposed to neurotoxic agents. This highlights the potential for developing neuroprotective therapies based on diazaspiro frameworks .
Scientific Research Applications
Biological Activities
Research has indicated several promising biological activities associated with this compound:
- Anticancer Activity : Preliminary studies suggest that compounds similar to this one may inhibit cancer cell proliferation by targeting specific enzymes involved in DNA repair mechanisms, such as poly(ADP-ribose) polymerase (PARP) . The presence of the diazaspiro structure is often linked to enhanced cytotoxicity against various cancer cell lines.
- Antimicrobial Properties : The halogenated aromatic rings within the structure may confer antimicrobial activity. Compounds with similar structures have shown effectiveness against a range of bacterial strains, indicating potential for development as antimicrobial agents .
- Cytotoxicity : Initial assays suggest that this compound may induce apoptosis in cancer cells or cause cell cycle arrest, leading to reduced viability of tumor cells .
Summary of Biological Activities
The following table summarizes key biological activities reported for compounds related to 2-{[3-(4-fluorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide:
| Activity Type | Assay Type | IC50/EC50 Values | Reference |
|---|---|---|---|
| PARP Inhibition | Enzymatic Assay | Ki = 1.2 nM | |
| Cytotoxicity | Cancer Cell Lines (e.g., MX-1) | EC50 = 0.3 nM | |
| Antimicrobial | Pathogen Inhibition Assay | Not specified |
Case Studies
Several studies have investigated the biological activity of compounds structurally related to this compound:
- Anticancer Screening : A study evaluated a series of diazaspiro compounds against multicellular spheroids and found significant anticancer activity, suggesting that modifications to the core structure could enhance therapeutic efficacy .
- Antimicrobial Efficacy : Research has demonstrated that similar compounds effectively inhibit growth in various bacterial strains. The structural modifications in the phenyl rings appear to play a crucial role in enhancing antimicrobial potency .
Comparison with Similar Compounds
Table 1: Key Structural and Physicochemical Comparisons
Pharmacological and Physicochemical Insights
Spirocyclic vs. Non-Spirocyclic Cores
- Piperazine-Thiazole Hybrids (e.g., Compound 20) : These derivatives exhibit MMP-9 inhibition (IC₅₀ = 1.2–3.8 µM) and anti-inflammatory activity in carrageenan-induced rat paw edema models. Their lower molecular weights (~442 g/mol) may improve bioavailability compared to the spirocyclic target compound (468 g/mol).
Substituent Effects
- Fluorophenyl vs.
- Methoxy Positioning : The target compound’s 4-methoxyphenyl group enhances electron-donating capacity compared to the 3,4-dimethoxyphenyl analog in , which may influence solubility and π-π stacking interactions.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
